N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-(2-amino-2-oxoethyl)-1-[1-(2-phenylethyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C21H32N4O2/c22-20(26)15-23-21(27)18-7-4-11-25(16-18)19-9-13-24(14-10-19)12-8-17-5-2-1-3-6-17/h1-3,5-6,18-19H,4,7-16H2,(H2,22,26)(H,23,27)
• InChI Key: YMWDBYASAXSWEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CCC3=CC=CC=C3)C(=O)NCC(=O)N
• Molecular Formula: C21H32N4O2
• Molecular Weight: 372.5 g/mol

Description

N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide, also known as BPC-157, is a synthetic peptide that has gained attention for its potential therapeutic applications. This peptide has been studied extensively for its ability to promote tissue repair and healing, as well as its potential to treat a variety of conditions.

Mechanism of Action

The exact mechanism of action of N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood, but it is thought to work by promoting the production of growth factors and other proteins that are involved in tissue repair and healing. N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have a variety of biochemical and physiological effects in animal models. Some of these effects include:
- Promoting angiogenesis (the formation of new blood vessels)
- Increasing collagen production
- Reducing inflammation
- Promoting cell proliferation and migration
- Stimulating the production of growth factors

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is that it is relatively easy to synthesize compared to other peptides. Additionally, N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to be effective in promoting tissue repair and healing in a variety of animal models, which makes it a promising candidate for further research.
One limitation of using N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different contexts. Additionally, more research is needed to determine the optimal dosage and administration method for N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide.

Future Directions

There are many potential future directions for research on N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide. Some of these include:
- Further studies to determine the optimal dosage and administration method for N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide
- Clinical trials to evaluate the safety and efficacy of N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in humans
- Studies to explore the potential use of N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in treating other conditions, such as wound healing and muscle injuries
- Investigations into the mechanism of action of N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide to better understand its effects on tissue repair and healing
In conclusion, N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide is a promising synthetic peptide that has shown potential for treating a variety of conditions. While more research is needed to fully understand its mechanism of action and determine the optimal dosage and administration method, N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide represents a promising avenue for future research in the field of tissue repair and healing.

Synthesis Methods

N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide is synthesized using solid-phase peptide synthesis (SPPS), a widely used method for producing synthetic peptides. This involves linking amino acids together in a specific sequence to create the desired peptide. N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide is a relatively short peptide, consisting of 15 amino acids, which makes it easier to synthesize than longer peptides.

Scientific Research Applications

N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been studied extensively in animal models for its potential therapeutic applications. Some of the conditions that N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to be effective in treating include:
- Gastrointestinal disorders: N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to promote healing of the intestinal lining and reduce inflammation in animal models of inflammatory bowel disease (IBD).
- Tendon and ligament injuries: N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to promote healing of tendon and ligament injuries in animal models.
- Bone fractures: N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to promote bone healing in animal models of bone fractures.
- Nerve injuries: N-(2-amino-2-oxoethyl)-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to promote nerve regeneration in animal models of nerve injuries.